N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide
Brand Name: Vulcanchem
CAS No.: 443737-49-3
VCID: VC0467008
InChI: InChI=1S/C16H16N2O3/c19-15(17-18-16(20)12-8-9-12)10-21-14-7-3-5-11-4-1-2-6-13(11)14/h1-7,12H,8-10H2,(H,17,19)(H,18,20)
SMILES: C1CC1C(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
Molecular Formula: C16H16N2O3
Molecular Weight: 284.31g/mol

N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide

CAS No.: 443737-49-3

Main Products

VCID: VC0467008

Molecular Formula: C16H16N2O3

Molecular Weight: 284.31g/mol

N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide - 443737-49-3

CAS No. 443737-49-3
Product Name N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide
Molecular Formula C16H16N2O3
Molecular Weight 284.31g/mol
IUPAC Name N'-(2-naphthalen-1-yloxyacetyl)cyclopropanecarbohydrazide
Standard InChI InChI=1S/C16H16N2O3/c19-15(17-18-16(20)12-8-9-12)10-21-14-7-3-5-11-4-1-2-6-13(11)14/h1-7,12H,8-10H2,(H,17,19)(H,18,20)
Standard InChIKey YMUXHICNLDULAJ-UHFFFAOYSA-N
SMILES C1CC1C(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
Canonical SMILES C1CC1C(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
PubChem Compound 833301
Last Modified Nov 11 2021
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